3-Chloro-4-[[2-oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile

• IUPAC Name: 3-chloro-4-[[2-oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C14H8ClF3N2O/c15-12-5-9(6-19)1-2-10(12)7-20-8-11(14(16,17)18)3-4-13(20)21/h1-5,8H,7H2
• InChI Key: TVCIVCUDEWDJJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)Cl)CN2C=C(C=CC2=O)C(F)(F)F
• Molecular Formula: C14H8ClF3N2O
• Molecular Weight: 312.67 g/mol

Description

3-Chloro-4-[[2-oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile is a complex organic compound characterized by the presence of a chloro-substituted benzene ring, a nitrile group, and a pyridine ring with a trifluoromethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-[[2-oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the Pyridine Ring: The pyridine ring with the trifluoromethyl group can be synthesized through a condensation reaction involving 2-chloro-5-trifluoromethylpyridine and an appropriate aldehyde under basic conditions.

Nitrile Group Introduction: The nitrile group is introduced via a nucleophilic substitution reaction, where a suitable nitrile precursor reacts with the intermediate compound.

Final Coupling: The final step involves coupling the pyridine derivative with a chloro-substituted benzene ring using a palladium-catalyzed cross-coupling reaction, such as the Suzuki or Heck reaction, under controlled temperature and pressure conditions.

Industrial Production Methods

In industrial settings, the production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of green chemistry principles are often employed to enhance efficiency and sustainability.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-[[2-oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the nitrile group to an amine or other functional groups.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, to create derivatives with different properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a palladium catalyst are frequently used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN₃) or primary amines under mild conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used For example, oxidation may yield carboxylic acids or ketones, while reduction can produce primary amines

Scientific Research Applications

3-Chloro-4-[[2-oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: The compound’s unique structure makes it a valuable tool in studying biological pathways and interactions, especially those involving pyridine and nitrile groups.

Industry: In materials science, the compound can be used to create novel polymers and other materials with desirable properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism by which 3-Chloro-4-[[2-oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile exerts its effects depends on its specific application. In medicinal chemistry, for example, the compound may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The presence of the trifluoromethyl group can enhance the compound’s binding affinity and selectivity, making it a potent inhibitor or activator of its target.

Comparison with Similar Compounds

Similar Compounds

3-Chloro-4-[[2-oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile: can be compared with other compounds containing similar functional groups, such as:

Uniqueness

The uniqueness of 3-Chloro-4-[[2-oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]benzonitrile lies in its combination of functional groups, which confer distinct chemical and biological properties. The trifluoromethyl group, in particular, enhances the compound’s stability and lipophilicity, making it more effective in various applications compared to similar compounds without this group.